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Compound of Interest

Methyl N-methylglycinate
Compound Name:
hydrochloride

Cat. No.: B554668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Methyl N-
methylglycinate hydrochloride (also known as Sarcosine methyl ester hydrochloride), a key
intermediate in pharmaceutical and chemical synthesis. The guide includes a summary of
commercial suppliers, detailed experimental protocols for its synthesis and analysis, and a
visualization of its typical supply chain.

Commercial Availability

Methyl N-methylglycinate hydrochloride (CAS No. 13515-93-0) is readily available from a
variety of chemical suppliers and manufacturers, catering to both research and industrial
needs. Purity levels are generally high, with most suppliers offering grades of 97% or greater.

Below is a summary of representative commercial sources and their typical product
specifications. Please note that pricing is subject to change and may vary based on quantity
and supplier.
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Supplier/Manufactu . Available .
Purity . Price (USD)
rer Quantities
Chem-Impex > 98% (HPLC) Grams to Kilograms Inquire
Apollo Scientific 97% Grams to Kilograms Inquire
NANTONG REFORM
PETRO-CHEMICAL Industrial Grade Bulk Inquire
CO.LTD
LEADER .
Pharmaceutical ) )
BIOCHEMICAL Inquire Inquire
Grade/99%
GROUP
HANGZHOU LEAP
99.00% Inquire Inquire
CHEM CO., LTD.
Henan Lihao Chem Pharmaceutical ) )
o Inquire Inquire
Plant Limited Grade/99%
Acrotein - 100g $82.50
AK Scientific - 25g, 250g $41, $321
5g, 10g, 25¢, 100g, $11, $20, $37, $144,
Ambeed -

5009

$641

Experimental Protocols

Synthesis of Methyl N-methylglycinate hydrochloride

A common and efficient method for the synthesis of Methyl N-methylglycinate hydrochloride

is the esterification of sarcosine (N-methylglycine) using methanol in the presence of an acid

catalyst, such as trimethylchlorosilane or hydrogen chloride gas.[1]

Detailed Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend sarcosine (1 equivalent) in anhydrous methanol (5-10 volumes).
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e Acid Addition: Slowly add trimethylchlorosilane (2 equivalents) to the stirred suspension at
room temperature. Alternatively, bubble dry hydrogen chloride gas through the mixture until
saturation.

o Reaction: Stir the reaction mixture at room temperature or gently reflux for 2-4 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a
rotary evaporator.

 Purification: The resulting crude solid is triturated with diethyl ether or a mixture of diethyl
ether and acetone to induce crystallization.

« |solation: Collect the white crystalline product by filtration, wash with cold diethyl ether, and
dry under vacuum.
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A simplified workflow for the synthesis of Methyl N-methylglycinate hydrochloride.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of Methyl N-methylglycinate
hydrochloride. A reverse-phase method is typically employed.
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Detailed Methodology:
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size).

o Mobile Phase: A gradient of acetonitrile and water containing an acidic modifier (e.g., 0.1%
formic acid or phosphoric acid).[2]

o Flow Rate: 1.0 mL/min.
e Injection Volume: 10 pL.
e Detection: UV at 210 nm.

o Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in the mobile
phase.

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR spectroscopy is used to confirm the structure of the compound.
Detailed Methodology:

o Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.qg.,
Deuterium Oxide (D20) or Methanol-da).

e Analysis: Acquire the *H NMR spectrum on a 300 MHz or higher field spectrometer.
o Expected Chemical Shifts (in D20):

o ~2.8 ppm (singlet, 3H, N-CH3)

o ~3.8 ppm (singlet, 3H, O-CHs)

o ~3.9 ppm (singlet, 2H, N-CH2-C=0)

Supply Chain and Logistics

The commercial availability of specialty chemicals like Methyl N-methylglycinate
hydrochloride involves a multi-step supply chain, from the production of raw materials to the
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A typical supply chain for a specialty chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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